BENG“E Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Iron(lll) Chloride Hexahydrate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Iron(3+),chloride;hexahydrate
Cat. No.: B15795173
Get Quote

This document provides immediate safety, handling, and disposal protocols for Iron(lll) chloride
hexahydrate (FeCls-6H20), tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing risks associated with this corrosive and harmful substance.

Chemical Safety Overview

Iron(ll) chloride hexahydrate is classified as a substance that may be corrosive to metals, is
harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3][4][5]
It is essential to handle this chemical with appropriate personal protective equipment and in a
well-ventilated area.[6][7]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment for handling
Iron(ll) chloride hexahydrate.
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Protection Type

Specification

Rationale

Eye and Face Protection

Tight-fitting safety goggles or a
face shield.[8][9][10]

To protect against splashes
and dust that can cause
serious eye damage.[1][2][3]
[11]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

To prevent skin irritation and
potential allergic reactions.[1]
[3][9] Gloves should be
inspected before use and
disposed of properly after
handling the chemical.[1][12]

Body Protection

A complete suit protecting
against chemicals, a chemical-
resistant apron, or a lab coat.
[8][12]

To protect the skin from
contact with the chemical.[13]
Contaminated clothing should
be removed promptly and
washed before reuse.[1][2][4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if dust formation is likely.[8]

To prevent inhalation of dust,
which can be harmful.[6] A
self-contained breathing
apparatus may be necessary
for firefighting or in areas with

insufficient ventilation.[1][8]

Handling and Storage Procedures

Safe Handling:

Avoid contact with skin, eyes, and clothing.[1][13]

Work in a well-ventilated area to avoid the formation and inhalation of dust.[1][6][7]

Do not eat, drink, or smoke in the handling area.[1][2][9][10]

Wash hands thoroughly after handling the chemical.[1][3][11]
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Keep the container tightly closed when not in use.[1][3][11]

Storage:

Store in a dry, cool, and well-ventilated place.[1][10]

Keep the container tightly closed to prevent moisture absorption as the substance is
hygroscopic.[1]

Store in a corrosive-resistant container with a resistant inner liner.[1][4][5] Do not use metal
containers.[5]

Store away from incompatible materials such as strong acids and bases.[13]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that the work area is clean and that all necessary PPE
is readily available and in good condition. Locate the nearest eyewash station and safety
shower.[13]

Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or a
designated area with adequate ventilation to minimize dust exposure. Use appropriate tools
to handle the solid material.

In Use: When using Iron(lll) chloride hexahydrate in experiments, ensure that all containers
are clearly labeled. Avoid actions that could generate dust.

Post-Handling: After use, decontaminate the work area. Clean any spills promptly and
appropriately (see emergency procedures).

Personal Decontamination: Remove PPE carefully, avoiding contact with the outer surfaces
of contaminated gloves. Wash hands and any exposed skin thoroughly with soap and water.

[1]

Emergency Procedures
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open.[10][11][13] Remove contact lenses if present and easy to do.[1][2] Seek
immediate medical attention from an ophthalmologist.[2][3][11]

o Skin Contact: Take off contaminated clothing immediately.[2] Wash the affected area with
plenty of soap and water.[1][3] If skin irritation occurs, seek medical advice.[1][2]

 Ingestion: Rinse the mouth with water.[1][11] Do NOT induce vomiting.[9][13] Seek
immediate medical attention.[1][11][13] Never give anything by mouth to an unconscious
person.[1][13]

 Inhalation: Move the person to fresh air.[2][3] If breathing is difficult, trained personnel may
administer oxygen. Seek medical attention if symptoms persist.[9][11]

» Spills: For minor spills, sweep up the solid material, avoiding dust generation, and place it in
a suitable, labeled container for disposal.[1][7] For larger spills, evacuate the area and alert
emergency responders.[7] Prevent the spill from entering drains.[1][2][4]

Disposal Plan

Dispose of Iron(lll) chloride hexahydrate and its containers in accordance with local, state, and
federal regulations.[4][9] Waste material should be sent to an approved waste disposal plant.[1]
[2][4] Do not dispose of it with regular trash or pour it down the drain.[1][2][4]

Visual Safety Workflow

The following diagram illustrates the key decision-making process for safely handling Iron(lll)
chloride hexahydrate.
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Caption: Workflow for safe handling of Iron(lll) chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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